Cas no 1219804-93-9 (4-FLUOROPHENOL-D5)

• Product Name: 4-FLUOROPHENOL-D5
• CAS No: 1219804-93-9
• MF: C₆H₅FO
• MW: 112.101705312729
• CID: 1059360
• Update Time: 2025-05-21

4-FLUOROPHENOL-D5 Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenol-d5
• RHMPLDJJXGPMEX-HXRFYODMSA-N
• 4-FLUOROPHENOL-D5

• Inchi： 1S/C6H5FO/c7-5-1-3-6(8)4-2-5/h1-4,8H
• InChI Key： RHMPLDJJXGPMEX-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(O[H])=C([H])C=1[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-FLUOROPHENOL-D5

4-FLUOROPHENOL-D5 (CAS No. 1219804-93-9): A Comprehensive Guide to Its Properties and Applications

4-FLUOROPHENOL-D5 (CAS No. 1219804-93-9) is a deuterated analog of 4-fluorophenol, widely used in research and analytical chemistry. This compound is particularly valuable in mass spectrometry and nuclear magnetic resonance (NMR) studies due to its stable isotopic labeling. The deuterium atoms in 4-FLUOROPHENOL-D5 enhance its utility as an internal standard, ensuring accurate quantification in complex matrices.

The growing demand for deuterated compounds like 4-FLUOROPHENOL-D5 is driven by advancements in pharmaceutical research and environmental analysis. Researchers frequently search for "deuterated standards for HPLC" or "NMR internal standards," highlighting the compound's relevance in modern laboratories. Its stability and predictable behavior make it indispensable for metabolomics studies and drug metabolism research.

One of the key advantages of 4-FLUOROPHENOL-D5 is its compatibility with high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). These techniques are critical for detecting trace-level analytes in biological and environmental samples. The compound's deuterium labeling minimizes interference, making it ideal for quantitative analysis and isotope dilution methods.

In recent years, the application of 4-FLUOROPHENOL-D5 has expanded into forensic toxicology and food safety testing. With increasing regulatory scrutiny on contaminants, laboratories rely on deuterated standards to ensure compliance and accuracy. Searches for "deuterated phenols in toxicology" or "stable isotopes in food analysis" reflect this trend, underscoring the compound's versatility.

The synthesis of 4-FLUOROPHENOL-D5 involves meticulous processes to achieve high isotopic purity, a topic often queried as "deuterated compound synthesis." Manufacturers employ advanced techniques to ensure minimal protium contamination, meeting the stringent requirements of analytical laboratories and research institutions.

As the scientific community continues to explore precision medicine and personalized therapies, the role of 4-FLUOROPHENOL-D5 is expected to grow. Its use in biomarker discovery and clinical diagnostics aligns with the increasing focus on data-driven healthcare. This positions the compound as a critical tool in the evolving landscape of life sciences and analytical chemistry.

For researchers seeking reliable deuterated standards, 4-FLUOROPHENOL-D5 offers a proven solution. Its compatibility with advanced analytical techniques and relevance to cutting-edge research make it a staple in laboratories worldwide. Whether for method development or quality control, this compound delivers consistent performance, meeting the highest standards of scientific inquiry.